Cas no 2580179-67-3 (3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2580179-67-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD33031862
• CID: 5671319
• PubChem ID: 155937841
• Update Time: 2025-10-31

3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• EN300-26864072
• 2580179-67-3
• 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• MDL： MFCD33031862
• Inchi： 1S/C12H15NO2/c1-12(2)7-8-5-3-4-6-9(8)10(13-12)11(14)15/h3-6,10,13H,7H2,1-2H3,(H,14,15)
• InChI Key： RWLPCTRLUWMYMS-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2CC(C)(C)N1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Introduction to 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2580179-67-3)

3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580179-67-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline (THIQ) class, a scaffold that has garnered considerable attention due to its diverse pharmacological properties and biological relevance. The structural features of this compound, particularly the presence of two methyl groups at the 3-position and a carboxylic acid functional group at the 1-position, contribute to its unique chemical and biological profile.

The structure-activity relationship (SAR) of tetrahydroisoquinoline derivatives has been extensively studied, with compounds like 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid demonstrating potential in various therapeutic applications. The THIQ scaffold is known for its role in the biosynthesis of alkaloids and has been implicated in neurobiological processes, including modulation of neurotransmitter systems. The carboxylic acid moiety further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

Recent advancements in medicinal chemistry have highlighted the importance of THIQ derivatives in addressing neurological disorders. Studies have shown that modifications to the THIQ core can significantly alter pharmacokinetic and pharmacodynamic properties. For instance, the introduction of substituents at specific positions can enhance binding affinity to target receptors or improve metabolic stability. The CAS No. 2580179-67-3 identifier ensures precise chemical characterization and aids in regulatory compliance during drug development.

In the context of modern drug discovery, 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid serves as a versatile building block for designing novel therapeutic agents. Its ability to undergo further functionalization allows chemists to explore a wide range of derivatives with tailored biological activities. For example, coupling this compound with other pharmacophores can lead to the development of dual-action drugs that target multiple disease pathways simultaneously.

The synthesis of 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly utilized in its preparation. These methods align with current trends in green chemistry aimed at minimizing waste and maximizing efficiency.

Biologically speaking, 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid exhibits promising properties as an intermediate in neuropharmacological research. Preclinical studies have suggested its potential role in modulating dopaminergic and serotonergic systems. Given the growing interest in neurodegenerative diseases such as Parkinson's and Alzheimer's disorders, this compound represents a valuable candidate for further investigation.

The pharmaceutical industry continues to explore novel derivatives of tetrahydroisoquinolines due to their structural diversity and functional versatility. Researchers are particularly interested in optimizing bioavailability and reducing off-target effects through structural modifications. The carboxylic acid group in CAS No. 2580179-67-3 provides a handle for further derivatization into esters or amides, which can enhance solubility or target specific metabolic pathways.

Computational modeling has also played a crucial role in understanding the interactions between 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid and biological targets. Molecular docking studies have helped identify key binding pockets on receptors, facilitating rational drug design. These computational approaches complement experimental efforts by providing insights into molecular recognition mechanisms.

The growing body of research on THIQ derivatives underscores their significance in modern medicine. As our understanding of disease mechanisms advances, compounds like CAS No. 2580179-67-3 will continue to be integral to therapeutic innovation. Collaborative efforts between academia and industry are essential for translating these findings into effective treatments for patients worldwide.

In conclusion, 3, , Dimethyl- Tetrahydroisoquinoline- < strong >carb oxylic ac id (CAS No. 2580179- 67- 33, strong >is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a promising candidate for future therapeutics. Continued exploration into its derivatives will undoubtedly contribute to advancements across multiple medical disciplines.